Cas no 2227695-24-9 (rac-(1R,3R)-3-(4-chloro-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(4-chloro-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227695-24-9
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 6292535
• PubChem ID: 165656874
• Update Time: 2025-05-23

rac-(1R,3R)-3-(4-chloro-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(4-chloro-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227695-24-9
• EN300-1980734

• Inchi： 1S/C12H13ClO3/c1-12(2)9(10(12)11(15)16)7-4-3-6(13)5-8(7)14/h3-5,9-10,14H,1-2H3,(H,15,16)/t9-,10+/m1/s1
• InChI Key： GCIXYBSLQRJUBB-ZJUUUORDSA-N
• SMILES： ClC1C=CC(=C(C=1)O)[C@@H]1[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 240.0553220g/mol
• Monoisotopic Mass: 240.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5Ų

Additional information on rac-(1R,3R)-3-(4-chloro-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Rac-(1R,3R)-3-(4-Chloro-2-Hydroxyphenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid

The compound rac-(1R,3R)-3-(4-chloro-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No: 2227695-24-9) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its versatile chemical properties.

The cyclopropane ring in this molecule is a key structural feature that imparts rigidity and strain, making it a valuable component in drug design. The 4-chloro-2-hydroxyphenyl group attached to the cyclopropane ring introduces additional functionality, including potential hydrogen bonding capabilities and electronic effects that can influence the molecule's reactivity and bioavailability.

Recent studies have highlighted the importance of stereoisomerism in this compound, particularly the (1R,3R) configuration. Researchers have demonstrated that this specific stereochemistry significantly impacts the molecule's pharmacokinetic properties, making it a promising candidate for targeted drug delivery systems. The carboxylic acid group at position 1 further enhances the molecule's ability to form salts or esters, which are often critical in drug formulation.

In terms of synthesis, this compound is typically prepared through a multi-step process involving stereoselective cyclopropanation and subsequent functionalization of the aromatic ring. The use of chiral catalysts has been shown to improve the enantiomeric excess of the product, which is crucial for maintaining its desired pharmacological properties.

One of the most exciting developments involving this compound is its application in antibiotic development. Studies have shown that derivatives of this molecule exhibit potent activity against multidrug-resistant bacterial strains, offering a new avenue for combating antibiotic resistance. Additionally, its unique structure has been explored in the development of bioactive polymers, where it serves as a building block for materials with tailored mechanical and biocompatible properties.

From an environmental perspective, researchers have also investigated the biodegradation pathways of this compound to ensure its safe disposal and minimize ecological impact. These studies have revealed that under specific microbial conditions, the compound undergoes efficient breakdown into non-toxic byproducts.

In conclusion, rac-(1R,3R)-3-(4-chloro-2-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No: 2227695-24-9) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and stereochemistry make it an invaluable tool in modern chemical research and development.